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Compound of Interest

Compound Name: O-Desmethylnaproxen

Cat. No.: B024069 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

purity analytical standards is a critical first step in ensuring the accuracy and reliability of

experimental results. O-Desmethylnaproxen, a principal metabolite of the widely used non-

steroidal anti-inflammatory drug (NSAID) naproxen, is a key analyte in pharmacokinetic and

metabolic studies. This guide provides a comprehensive overview of commercial suppliers of

O-Desmethylnaproxen analytical standards, details on their products, and relevant

experimental protocols.

O-Desmethylnaproxen is formed in the body from naproxen by the action of cytochrome P450

enzymes, specifically CYP1A2 and CYP2C9.[1] Its quantification in biological matrices is

essential for understanding the metabolism and disposition of naproxen in humans.

Commercial Suppliers and Product Specifications
A number of reputable suppliers provide O-Desmethylnaproxen as an analytical standard or

certified reference material (CRM). The following table summarizes key quantitative data from

various commercial sources, facilitating a comparative assessment for procurement.
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Supplier
Product
Name/Sy
nonym

CAS
Number

Molecular
Formula

Molecular
Weight

Purity
Available
Quantitie
s

Sigma-

Aldrich

(Supelco)

O-

Desmethyl

naproxen

analytical

standard

52079-10-

4
C₁₃H₁₂O₃ 216.23

≥98.0%

(HPLC)
25 mg

LGC

Standards

(S)-O-

Desmethyl

Naproxen

52079-10-

4
C₁₃H₁₂O₃ 216.23

Not

Specified

5 mg, 10

mg, 25 mg

MilliporeSi

gma

(Supelco)

via Fisher

Scientific

O-

Desmethyl

naproxen,

≥98.0%

(HPLC)

52079-10-

4
C₁₃H₁₂O₃ 216.23

≥98.0%

(HPLC)
25 mg

Clinivex

Naproxen

EP

Impurity A

(O-

Desmethyl

Naproxen)

52079-10-

4
C₁₃H₁₂O₃ 216.24

Not

Specified

Not

Specified

Acanthus

Research

Naproxen

O-

Desmethyl

52079-10-

4
C₁₃H₁₂O₃

Not

Specified

Not

Specified

Contact for

pricing

Clearsynth

O-

Desmethyl

Naproxen

52079-10-

4
C₁₃H₁₂O₃ 216.23

Purity by

HPLC

10 mg, 25

mg, 50 mg,

100 mg,

250 mg,

500 mg

MedchemE

xpress

(S)-6-O-

Desmethyl

naproxen

52079-10-

4

Not

Specified

Not

Specified

Not

Specified

Contact for

quote
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Aladdin

Scientific

(S)-O-

Desmethyl

Naproxen

Not

Specified
C₁₃H₁₂O₃ 216.23

Not

Specified
10 mg

Experimental Protocols
Accurate and reproducible experimental work relies on meticulously planned and executed

protocols. The following sections detail methodologies for the use of O-Desmethylnaproxen
analytical standards in a research setting.

The initial step in most quantitative analyses is the preparation of a concentrated stock

solution, from which working solutions and calibration standards are derived.

Methodology:

Accurate Weighing: Precisely weigh a small quantity (e.g., 1-5 mg) of the O-
Desmethylnaproxen analytical standard using a calibrated analytical balance.

Dissolution: Quantitatively transfer the weighed standard to a volumetric flask of appropriate

size (e.g., 1 mL, 5 mL).

Solvent Addition: Add a suitable solvent, such as methanol or acetonitrile, to dissolve the

compound completely. Sonication may be used to aid dissolution.

Volume Adjustment: Bring the solution to the final volume with the solvent and mix

thoroughly to ensure homogeneity. This creates the primary stock solution.

Storage: Store the stock solution in a tightly sealed container at a low temperature, typically

-20°C or -80°C, to minimize solvent evaporation and degradation.[1] MedchemExpress

suggests storing stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Working Solutions: Prepare a series of working solutions by performing serial dilutions of the

primary stock solution with the same solvent.

LC-MS/MS is a common and highly sensitive technique for the quantification of drug

metabolites in biological fluids.
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Methodology:

Sample Preparation (Protein Precipitation):

To a small volume of biological sample (e.g., 100 µL of plasma or urine), add a larger

volume (e.g., 300 µL) of a cold organic solvent like acetonitrile. This solvent should contain

a suitable internal standard (e.g., a stable isotope-labeled version of O-
Desmethylnaproxen) at a known concentration.

Vortex the mixture vigorously to precipitate proteins.

Centrifuge the sample at high speed to pellet the precipitated proteins.

Extraction:

Carefully transfer the supernatant to a clean tube.

For increased sensitivity, the supernatant may be evaporated to dryness under a gentle

stream of nitrogen and reconstituted in a smaller volume of the mobile phase.

Chromatographic Separation:

Inject a small volume of the prepared sample onto a suitable HPLC or UHPLC column

(e.g., a C18 reversed-phase column).

Use a gradient elution program with a mobile phase typically consisting of a mixture of an

aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g.,

acetonitrile or methanol with 0.1% formic acid).

Mass Spectrometric Detection:

The eluent from the chromatography system is introduced into the mass spectrometer.

Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode to

specifically detect the precursor-to-product ion transitions for both O-Desmethylnaproxen
and the internal standard.
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Visualizing Experimental and Logical Workflows
To further clarify the processes involved, the following diagrams, generated using the DOT

language, illustrate key workflows.

Stock Solution Preparation

Working Solution Preparation

Weigh O-Desmethylnaproxen Standard

Dissolve in Solvent

Bring to Final Volume

Store at Low Temperature

Serial Dilution of Stock

Click to download full resolution via product page

Caption: Workflow for the preparation of stock and working solutions.
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Sample Preparation

LC-MS/MS Analysis
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Add Internal Standard in Acetonitrile
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MRM Detection

Click to download full resolution via product page

Caption: General workflow for the analysis of O-Desmethylnaproxen in biological samples.

Naproxen CYP1A2 / CYP2C9 O-Desmethylnaproxen
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Caption: Metabolic pathway of Naproxen to O-Desmethylnaproxen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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